Cas no 1257046-76-6 (2-(4-chlorophenyl)-3,3-dimethyl-1-cyclohexene-1-carboxaldehyde)

• Product Name: 2-(4-chlorophenyl)-3,3-dimethyl-1-cyclohexene-1-carboxaldehyde
• CAS No: 1257046-76-6
• MF: C₁₅H₁₇ClO
• MW: 248.747883558273
• CID: 2133772
• Update Time: 2023-11-19

2-(4-chlorophenyl)-3,3-dimethyl-1-cyclohexene-1-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-3,3-dimethyl-1-Cyclohexene-1-carboxaldehyde
• 1-Cyclohexene-1-carboxaldehyde, 2-(4-chlorophenyl)-3,3-dimethyl-
• CID 87279469
• 2-(4-chlorophenyl)-3,3-dimethyl-1-cyclohexene-1-carboxaldehyde

• Inchi： 1S/C15H17ClO/c1-15(2)9-3-4-12(10-17)14(15)11-5-7-13(16)8-6-11/h5-8,10H,3-4,9H2,1-2H3
• InChI Key： HBKJPVRLFSFNRY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C=O)CCCC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 347.9±42.0 °C(Predicted)